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Compound of Interest

Compound Name: Ethyl nitrite

Cat. No.: B085821

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl Nitrite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl nitrite (C2HsNO2), an alkyl nitrite, is a volatile and highly reactive compound with
significant applications in organic synthesis and historical use in medicine. This technical guide
provides a comprehensive overview of its core physical and chemical properties, detailed
experimental protocols for their determination, and insights into its biological signaling
pathways. All quantitative data are presented in structured tables for ease of reference.
Methodologies for synthesis and analysis are also detailed, accompanied by workflow
diagrams to ensure clarity and reproducibility.

Physical Properties of Ethyl Nitrite

Ethyl nitrite is a clear, colorless to yellowish liquid characterized by a pleasant, rum-like, or
fruity odor.[1][2] It is a highly volatile compound with a very low boiling point, making it a gas at
slightly elevated temperatures.[3][4]

Tabulated Physical Properties

The key physical properties of ethyl nitrite are summarized in the table below. Values are
collated from various sources and represent the most consistently reported data.
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Property Value Units Conditions Citations
Molecular

Formula C2HsNOz ) ) 13l
Molecular Weight ~ 75.07 g/mol - [1]
Boiling Point 17 °C at 760 mmHg [2][3]
Melting Point -58 to -50 °C - [5][6]
Density 0.90 g/mL at 15°C [6][7]
0.792 g/mL at 25°C [2][8]

Vapor Pressure 620 mmHg at 25°C [1]
906 mmHg at 25°C [9]

Vapor Density 2.6 (Air=1) - [1][6]
Refractive Index 1.36 n20/D at 20°C [2][8]
Flash Point -31 °C Closed Cup [1][5]
Autoignition

Temp. 90 °C (194 °F) [1][5]
Explosive Limits 3-50 % by volume in Air [5][10]

Solubility Profile

Ethyl nitrite exhibits limited solubility in water but is miscible with many organic solvents.[1][7]
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Solvent Solubility Notes Citations

Slightly soluble;
Water 5.07 g/100 mL ) [1][3]
decomposes in water.

Ethanol Miscible - [1107]
Diethyl Ether Miscible - [1107]
Benzene Soluble - [11]
Dichloromethane Soluble - [11]

Chemical Properties and Reactivity

Ethyl nitrite is a powerful oxidizing agent and is highly flammable.[2][12] Its chemical behavior
is dominated by the labile O-NO bond, which can undergo homolytic cleavage to form an
ethoxy radical and nitric oxide.[13][14]

Stability and Decomposition

Ethyl nitrite is unstable and decomposes upon exposure to light, air, and moisture.[1][7] The
decomposition is accelerated by heat and contact with acids.[1][12] It decomposes
spontaneously at 90 °C (194 °F).[1][5] Upon decomposition, it can become acidic and form
oxides of nitrogen.[7] When heated to decomposition, it emits toxic fumes of NOx.[12]

Key Reactions

o Oxidizing Agent: As a potent oxidizing agent, it can react violently with reducing agents.[10]

o Acid-Catalyzed Decomposition: It is highly dangerous in contact with acid or acid fumes,
which accelerate its decomposition.[1][12]

o Formation of Dimethylglyoxime: It is used as a reagent with butanone to yield
dimethylglyoxime.[3][13]

 Nitric Oxide Donor: In biological systems, it can act as a nitric oxide (NO) donor, a property
that underlies its vasodilatory effects.[13]
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Incompatibilities

Ethyl nitrite is incompatible with a wide range of materials, including:

Strong acids[12]

Oxidizing agents[15]

Reducing agents[10]

Metals such as copper and brass[15]

Experimental Protocols

The following sections detail standardized methodologies for determining key physical
properties of ethyl nitrite and for its synthesis and analysis.

Synthesis of Ethyl Nitrite

This protocol describes the preparation of ethyl nitrite from ethanol and sodium nitrite using
sulfuric acid.[5][13]

Materials:

 Sulfuric acid (H2S0Oa4, d=1.84)

« Ethanol (C2HsOH, 90%)

e Sodium nitrite (NaNO2)

e Sodium carbonate (Na2CO3)

e Anhydrous potassium carbonate (K2COs)
« Distilled water

e Ice

o Separatory funnel, beakers, dropping funnel, magnetic stirrer, and cooling bath.
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Procedure:

o Carefully add 40 mL of concentrated sulfuric acid to 120 mL of water in a beaker, with
cooling.

o After the diluted acid has cooled, add a mixture of 85 mL of 90% ethanol and 85 mL of water.

e Cool this mixture to O °C in an ice-salt bath.

o Separately, prepare a solution of 100 g of sodium nitrite in 280 mL of water and filter it.

e Using a dropping funnel, add the sodium nitrite solution dropwise to the cooled ethanol-acid
mixture. Maintain the reaction temperature below 5 °C throughout the addition.

 After the addition is complete, decant the liquid from the precipitated sodium sulfate crystals
into a pre-chilled separatory funnel.

o Separate the upper layer of ethyl nitrite.

o Wash the ethyl nitrite layer first with 20 mL of ice-cold water, then with 15 mL of a 0.6%
sodium carbonate solution.

o Carefully separate the ethyl nitrite and dry it by agitating with 3 g of anhydrous potassium
carbonate.

« Filter the final product. Due to its high volatility, the product should be stored in a tightly
sealed container at low temperatures (2-8°C) and protected from light.[2][8]
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Workflow for Ethyl Nitrite Synthesis
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Caption: Workflow for the synthesis of ethyl nitrite.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b085821?utm_src=pdf-body-img
https://www.benchchem.com/product/b085821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Boiling Point (Micro Method)

Due to its high volatility, a micro-method using a Thiele tube is appropriate for determining the
boiling point of ethyl nitrite.[3]

Materials:

e Thiele tube

e Thermometer (-10 to 110 °C)

e Small test tube (e.g., 75x10 mm)

o Capillary tube (sealed at one end)

e Mineral oll

e Heating source (e.g., Bunsen burner)

Procedure:

Add 0.5 mL of ethyl nitrite to the small test tube.
e Place the capillary tube into the test tube with its open end down.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

e Place the assembly into a Thiele tube containing mineral oil, ensuring the oil level is above
the sample but below the top of the test tube.

¢ Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the capillary tube.

» When a continuous and rapid stream of bubbles is observed, remove the heat.
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e The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops
and the liquid just begins to enter the capillary tube.[8]

» Record the barometric pressure to correct the boiling point if necessary.[6]

Determination of Density (Gravimetric Method)

The density of a volatile liquid like ethyl nitrite can be determined using a pycnometer (specific
gravity bottle).

Materials:

e Pycnometer of known volume (e.g., 10 mL)
e Analytical balance (accurate to 0.1 mg)

o Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly. Weigh the empty pycnometer (ma1).

« Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g.,
15°C) until it reaches thermal equilibrium.

o Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it
(m2). The density of water at the specific temperature is known.

o Empty and dry the pycnometer completely.

e Cool the ethyl nitrite sample and the pycnometer to minimize evaporation.

« Fill the pycnometer with ethyl nitrite, stopper it, and bring it to the same constant
temperature in the water bath.

e Dry the outside of the pycnometer and weigh it (ms).

o Calculate the density of ethyl nitrite using the following formula: Density_sample = ((ms -
ma) / (mz2 - m1)) * Density_water
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a suitable method for the analysis and quantification of ethyl nitrite in various
matrices.[2][16]

Instrumentation:
o Gas chromatograph coupled to a mass spectrometer.

» Headspace autosampler with solid-phase microextraction (SPME) device (for biological
samples).[2]

» Capillary column suitable for volatile compounds (e.g., DB-5ms).
Procedure (General):

o Sample Preparation: For solutions, direct injection may be possible. For biological fluids
(blood, tissue homogenates), headspace analysis with SPME is used to extract the volatile
ethyl nitrite.[2] An internal standard (e.g., *°N-labeled ethyl nitrite) should be used for
quantification.[16]

e GC Conditions:

o Injector Temperature: High enough to vaporize the sample without decomposition (e.g.,
150-200 °C).

o Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to separate ethyl
nitrite from the solvent and other volatile components.

o Carrier Gas: Helium at a constant flow rate.
¢ MS Conditions:

o lonization Mode: Electron lonization (EI) or Negative lon Chemical lonization (NICI). NICI
can provide high sensitivity.[16]
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o Acquisition Mode: Selected lon Monitoring (SIM) of characteristic ions for ethyl nitrite
(e.g., m/z 46 for ONO~) and the internal standard for high sensitivity and specificity.[16]

o Quantification: Create a calibration curve using standards of known ethyl nitrite
concentrations and a constant concentration of the internal standard. Determine the
concentration in the unknown sample by comparing its peak area ratio (analyte/internal
standard) to the calibration curve.

Biological Sighaling Pathways

Ethyl nitrite is recognized as a nitric oxide (NO) donor.[13] NO is a critical signaling molecule
in various physiological processes, most notably in smooth muscle relaxation and vasodilation.
The primary pathway through which NO exerts these effects is the NO/cGMP signaling
cascade.[15][17]

* NO Release: Ethyl nitrite decomposes or is metabolized to release nitric oxide (NO).

e SGC Activation: NO diffuses into smooth muscle cells and binds to the heme moiety of
soluble guanylate cyclase (sGC), activating the enzyme.[18]

e cGMP Synthesis: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)
to cyclic guanosine monophosphate (cGMP).[15]

* PKG Activation: cGMP acts as a second messenger, primarily by activating cGMP-
dependent protein kinase (PKG).[15]

o Downstream Effects: Activated PKG phosphorylates several downstream targets, leading to
a decrease in intracellular calcium (Ca2*) concentrations and the dephosphorylation of
myosin light chains. This cascade results in the relaxation of smooth muscle, leading to
effects like vasodilation.[15]
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Caption: NO/cGMP pathway activated by ethyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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